![molecular formula C17H18F3N5O3 B2577256 (2,6-Dimethoxypyridin-3-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone CAS No. 2034601-62-0](/img/structure/B2577256.png)
(2,6-Dimethoxypyridin-3-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
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Overview
Description
This compound belongs to the class of organic compounds known as benzanilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring .
Synthesis Analysis
The synthesis of similar compounds has been reported in various studies . For instance, one study reported the synthesis of a novel series of N-aryl-N’-pyrimidin-4-yl ureas . Another study reported the synthesis of a compound using 4-Chloro-2-methyl-6-(trifluoromethyl)pyrimidine, Cs2CO3, and ethyl 4-hydroxybenzoate .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies . For example, one study reported the crystal structure of a compound with a similar structure .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied . For instance, one study investigated the anti-fibrotic activity of compounds in vitro through the ELISA method .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . For instance, one study reported that these compounds are aromatic compounds containing an anilide group .Scientific Research Applications
Agrochemicals
The trifluoromethylpyridine (TFMP) moiety, which is part of the compound’s structure, is extensively used in the development of agrochemicals. These compounds are primarily employed for the protection of crops from pests . The unique combination of the fluorine atom’s physicochemical properties and the pyridine ring’s characteristics contribute to the biological activities of TFMP derivatives, making them valuable in this field.
Pharmaceutical Industry
Several TFMP derivatives, including our compound of interest, have found applications in the pharmaceutical industry. They are used in the synthesis of active pharmaceutical ingredients (APIs) due to their beneficial properties . The presence of the TFMP group has been associated with market-approved pharmaceutical and veterinary products, with many more candidates undergoing clinical trials.
Biological Activity Modulation
The structural features of the compound, such as the TFMP and piperazine rings, contribute to its ability to modulate biological activity. This modulation is crucial in the development of new drugs and therapeutic agents, where precise control over biological interactions is necessary .
Antiviral Agents
Compounds with similar structural motifs have been reported to exhibit antiviral activities. They are capable of inhibiting the replication of various RNA and DNA viruses, which is a significant area of research in medicinal chemistry .
Anti-inflammatory Agents
The compound’s derivatives may also serve as anti-inflammatory agents. The modulation of inflammatory pathways by these molecules can lead to the development of new treatments for chronic inflammatory diseases .
Anticancer Research
The unique structure of the compound, particularly the presence of the TFMP group, is associated with antiproliferative activities. This makes it a candidate for the synthesis of compounds that could be used in cancer treatment, as they can inhibit the growth of cancer cells .
Antimicrobial Applications
Derivatives of the compound have potential as antimicrobial agents. Their ability to interfere with the growth and reproduction of various microorganisms can be harnessed to treat infections .
Crop Protection
Beyond pest control, TFMP derivatives are also involved in broader aspects of crop protection, including the development of herbicides and fungicides. The compound’s derivatives can be tailored to target specific types of weeds or fungal pathogens, thereby safeguarding crops .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2,6-dimethoxypyridin-3-yl)-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3N5O3/c1-27-14-4-3-11(15(23-14)28-2)16(26)25-7-5-24(6-8-25)13-9-12(17(18,19)20)21-10-22-13/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRQXPIVSIBDNEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,6-Dimethoxypyridin-3-yl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone |
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